Cas no 846551-86-8 (1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)
846551-86-8 structure
Product Name:1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
CAS No:846551-86-8
MF:C12H15NO3
MW:221.252403497696
CID:2120624
Update Time:2023-08-04
1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclohexyl-1,6-dihydro-6-oxo-3-Pyridinecarboxylic acid
- XWRXRROAIDLLKW-UHFFFAOYSA-N
- 1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid,1-cyclohexyl-1,6-dihydro-6-oxo-
- 3-Pyridinecarboxylic acid, 1-cyclohexyl-1,6-dihydro-6-oxo-
-
- Inchi: 1S/C12H15NO3/c14-11-7-6-9(12(15)16)8-13(11)10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
- InChI Key: XWRXRROAIDLLKW-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=CN1C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 365
- Topological Polar Surface Area: 57.6
1-Cyclohexyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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